Cas no 67873-94-3 (3,6,9,12,15,18-hexaoxahentriacont-1-yl acetate)

• Product Name: 3,6,9,12,15,18-hexaoxahentriacont-1-yl acetate
• CAS No: 67873-94-3
• MF: C₂₇H₅₄O₈
• MW: 506.712870121002
• CID: 1723167
• PubChem ID: 105847
• Update Time: 2025-04-21

3,6,9,12,15,18-hexaoxahentriacont-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18-hexaoxahentriacont-1-yl acetate
• 3,6,9,12,15,18-hexaoxahentriacontan-1-ol, acetate
• DTXSID90886976
• BJXZRWVXQIJGMF-UHFFFAOYSA-N
• DTXCID901026292
• 3,6,9,12,15,18-Hexaoxahentriacontan-1-ol, 1-acetate
• 67873-94-3
• 3,6,9,12,15,18-Hexaoxahentriacontyl acetate

• Inchi： 1S/C27H54O8/c1-3-4-5-6-7-8-9-10-11-12-13-14-29-15-16-30-17-18-31-19-20-32-21-22-33-23-24-34-25-26-35-27(2)28/h3-26H2,1-2H3
• InChI Key： BJXZRWVXQIJGMF-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOC(C)=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 506.382
• Monoisotopic Mass: 506.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 31
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 0.982
• Boiling Point: 548.6°C at 760 mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.452